Cas no 910251-12-6 (Potassium Ethoxymethyltrifluoroborate)

Potassium Ethoxymethyltrifluoroborate is an organoboron reagent commonly used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The ethoxymethyl group enhances solubility in organic solvents, facilitating homogeneous reaction conditions. This compound offers improved handling compared to boronic acids, as it is less prone to protodeboronation and oxidation. Its trifluoroborate moiety provides a robust shelf-stable alternative while maintaining compatibility with palladium catalysts. The reagent is particularly useful in synthesizing complex biaryl and heteroaryl structures, making it valuable in pharmaceutical and agrochemical research. Its crystalline form ensures consistent purity and ease of quantification in synthetic applications.

Potassium Ethoxymethyltrifluoroborate structure

910251-12-6 structure

Product Name:Potassium Ethoxymethyltrifluoroborate

CAS No:910251-12-6

MF:C₃H₇BF₃KO

MW:165.991592645645

MDL:MFCD13195183

CID:2086495

PubChem ID:63703632

Update Time:2025-06-06

Potassium Ethoxymethyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium Ethoxymethyltrifluoroborate
- potassium (ethoxymethyl)trifluoroborate
- potassium,ethoxymethyl(trifluoro)boranuide
- potassium (ethoxymethyl)trifluoroboranuide
- AKOS013014366
- MFCD13195183
- J-523999
- potassium;ethoxymethyl(trifluoro)boranuide
- AT28079
- 910251-12-6
- EN300-4250241
- PotassiumEthoxymethyltrifluoroborate
- MDL： MFCD13195183
- Inchi： 1S/C3H7BF3O.K/c1-2-8-3-4(5,6)7;/h2-3H2,1H3;/q-1;+1
- InChI Key： BPAJXQJBVWNCTC-UHFFFAOYSA-N
- SMILES： [K+].F[B-](COCC)(F)F

Computed Properties

Exact Mass: 166.0179110g/mol
Monoisotopic Mass: 166.0179110g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 66.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 9.2Å²

Potassium Ethoxymethyltrifluoroborate Pricemore >>

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TRC	P696800-50mg	Potassium Ethoxymethyltrifluoroborate	910251-12-6		50mg	$207.00	2023-05-17
TRC	P696800-500mg	Potassium Ethoxymethyltrifluoroborate	910251-12-6		500mg	$ 1200.00	2023-09-06
ChemScence	CS-0377472-100mg	Potassium (ethoxymethyl)trifluoroborate	910251-12-6	≥97.0%	100mg	$82.0	2022-04-26
ChemScence	CS-0377472-250mg	Potassium (ethoxymethyl)trifluoroborate	910251-12-6	≥97.0%	250mg	$115.0	2022-04-26
abcr	AB542021-1 g	Potassium (ethoxymethyl)trifluoroborate; .	910251-12-6		1g	€538.30	2023-06-14
eNovation Chemicals LLC	Y0979539-1g	potassium (ethoxymethyl)trifluoroborate	910251-12-6	95%	1g	$520	2023-09-03
eNovation Chemicals LLC	D471298-2g	potassium (ethoxymethyl)trifluoroborate	910251-12-6	95+%	2g	$395	2024-08-03
abcr	AB542021-5 g	Potassium (ethoxymethyl)trifluoroborate; .	910251-12-6		5g	€1534.30	2023-06-14
Enamine	EN300-4250241-0.05g	potassium (ethoxymethyl)trifluoroboranuide	910251-12-6	95.0%	0.05g	$47.0	2025-03-15
Enamine	EN300-4250241-0.1g	potassium (ethoxymethyl)trifluoroboranuide	910251-12-6	95.0%	0.1g	$70.0	2025-03-15